7-(4-methoxybenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(4-methoxybenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C22H23N3O4/c1-15-3-5-16(6-4-15)13-25-20(27)22(23-21(25)28)11-12-24(14-22)19(26)17-7-9-18(29-2)10-8-17/h3-10H,11-14H2,1-2H3,(H,23,28)
• InChI Key: AAXPGMASPFXPIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3(CCN(C3)C(=O)C4=CC=C(C=C4)OC)NC2=O
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• CAS No.: 2321990-03-6

Description

7-(4-Methoxybenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a spirocyclic compound featuring a central 1,3,7-triazaspiro[4.4]nonane-2,4-dione core. The structure is distinguished by two substituents:

• A 4-methoxybenzoyl group at position 5.
• A 4-methylbenzyl group at position 2.

Comparison with Similar Compounds

Structural Analogues

The following table summarizes key structural analogs and their properties:

Compound Name	Substituents	Molecular Weight	Biological Activity	Key References
Target Compound	7-(4-Methoxybenzoyl), 3-(4-methylbenzyl)	Not Provided	Not Reported	—
3-(4-Methoxybenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione hydrochloride	3-(4-Methoxybenzyl), HCl salt	311.76	Not Reported
7-Phenyl-1,3-diazaspiro[4.4]nonane-2,4-dione	7-Phenyl, 1,3-diaza core (vs. 1,3,7-triaza)	214.23	Not Reported
4-(4-Methoxybenzylidene)-1,6-dioxa-4,9-diazaspiro[4.4]nonane-3,8-dione	4-Methoxybenzylidene, 1,6-dioxa-4,9-diaza core	368.78	Antimalarial (Chloroquine analog)
3-(Propan-2-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione hydrochloride	3-(Isopropyl), HCl salt	233.69	Not Reported
1,3,7-Triazaspiro[4.4]nonane-2,4-dione derivatives (general class)	Variable substituents (e.g., unsaturated pyrrolidine, benzyl groups)	~190–350	Antimicrobial (Gram+/Gram- bacteria)

Key Differences and Implications

Core Heteroatom Composition

• This may improve solubility and receptor interaction in biological systems.

Substituent Effects

• 4-Methoxybenzoyl vs. 4-Methoxybenzyl : The target compound’s benzoyl group introduces a ketone functionality, increasing electrophilicity compared to the benzyl group in 3-(4-methoxybenzyl) analogs . This could enhance reactivity in nucleophilic environments.
• Chloroquinoline Derivatives: Compounds like 4-(4-methoxybenzylidene)-1,6-dioxa-4,9-diazaspiro[4.4]nonane-3,8-dione incorporate chloroquinoline moieties, linking them to antimalarial activity . The target compound lacks this feature, suggesting divergent therapeutic applications.